Cas no 881473-95-6 (2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 881473-95-6
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 5438914
• PubChem ID: 2986583
• Update Time: 2025-07-21

2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-methoxyphenyl)-N-2-propen-1-yl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• F3225-3470
• N-allyl-2-amino-1-(2-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• VU0604825-1
• 2-amino-1-(2-methoxyphenyl)-N-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxamide
• 881473-95-6
• AKOS024480936
• 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C21H19N5O2/c1-3-12-23-21(27)17-18-20(25-14-9-5-4-8-13(14)24-18)26(19(17)22)15-10-6-7-11-16(15)28-2/h3-11H,1,12,22H2,2H3,(H,23,27)
• InChI Key： NPVABCNUPZIKKP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C(=C(C(NCC=C)=O)C2C1=NC1C=CC=CC=1N=2)N

Computed Properties

• Exact Mass: 373.15387487g/mol
• Monoisotopic Mass: 373.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.5±50.0 °C(Predicted)
• pka: 12.35±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Introduction to 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 881473-95-6)

2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, identified by its CAS number 881473-95-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of structural complexity and functional diversity, making it a subject of intense research for its potential applications in drug discovery and development.

The compound belongs to the pyrrolo[2,3-b]quinoxaline class, a scaffold that has been extensively explored due to its favorable pharmacokinetic properties and biological activity. The presence of multiple functional groups, including an amino group, a methoxyphenyl moiety, and an acrylyl side chain, contributes to its unique chemical profile and reactivity. These features make it a versatile building block for designing novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores. Specifically, pyrrolo[2,3-b]quinoxalines have been recognized for their ability to interact with biological targets such as kinases, receptors, and enzymes. The structural framework of 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide offers a promising platform for modulating these interactions. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory effects on certain kinases implicated in cancer progression.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex molecules. The acrylyl group in its structure can undergo various chemical transformations, such as Michael additions or Diels-Alder reactions, allowing chemists to append additional functional groups or side chains. This flexibility is crucial for tailoring the compound's pharmacological properties to achieve desired efficacy and selectivity.

Recent advancements in computational chemistry have also enhanced our understanding of the interactions between 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide and biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins with high affinity. These insights have guided the design of analogs with improved binding affinities and reduced off-target effects. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to predict the behavior of molecules before conducting expensive wet-lab experiments.

The synthesis of 2-amino-1-(2-methoxyphenyl)-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include condensation reactions between appropriately substituted pyrrole and quinoxaline derivatives, followed by functionalization at various positions using protecting group strategies. The introduction of the prop-2-enyl group through an aldol condensation or similar reaction adds another layer of complexity but also enhances the molecule's potential bioactivity.

In the realm of medicinal chemistry, the exploration of pyrrolo[2,3-b]quinoxalines has led to several patents and clinical candidates. While 881473-95-6 itself may not be in clinical development at present, its structural analogs have shown promise in preclinical studies. These studies often focus on evaluating the compound's ability to inhibit disease-causing enzymes or modulate signaling pathways. For example, derivatives with similar scaffolds have been investigated for their potential in treating inflammatory diseases by inhibiting cyclooxygenase (COX) enzymes.

The role of methoxyphenyl groups in enhancing bioavailability is another area of interest. These aromatic rings contribute to hydrophobic interactions with biological targets while also influencing metabolic stability. By optimizing the substitution pattern on these rings, researchers can fine-tune the pharmacokinetic properties of their compounds. This balance between potency and pharmacokinetics is critical for translating preclinical findings into successful therapeutics.

As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities like 881473-95-6. The integration of machine learning and artificial intelligence into drug discovery has further accelerated the identification of promising candidates. Predictive models can now forecast how different structural modifications will affect a compound's biological activity, streamlining the process from hypothesis generation to experimental validation.

The future directions for research on this compound are multifaceted. One avenue involves exploring its role as a scaffold for antiviral agents. Given the increasing prevalence of resistant viral strains, there is a pressing need for novel antiviral drugs with unique mechanisms of action. The ability of pyrrolo[2,3-b]quinoxalines to interact with viral proteases or polymerases makes them attractive candidates for this purpose.

Another exciting possibility lies in leveraging green chemistry principles during synthesis. By adopting sustainable methodologies such as catalytic asymmetric synthesis or solvent-free reactions, researchers can minimize waste and energy consumption while maintaining high yields. These approaches align with global efforts to make pharmaceutical manufacturing more environmentally responsible.

In conclusion, 881473-95-6 represents more than just a chemical entity; it embodies the intersection of innovation and precision that defines modern medicinal chemistry. Its complex structure offers numerous opportunities for further exploration across multiple therapeutic areas including oncology, neurology,and infectious diseases.. As research continues at an unprecedented pace, 881473 -95 -6and its analogs are poised to contribute significantly toward addressing unmet medical needs worldwide..